Cas no 1033464-76-4 ()
structure
Product Name:
CAS No:1033464-76-4
MF:C7H6ClN3O2S
MW:231.659438610077
CID:6646080
PubChem ID:55279441
Update Time:2024-03-02
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C7H6ClN3O2S/c1-11-9-6-3-2-5(14(8,12)13)4-7(6)10-11/h2-4H,1H3
- InChI Key： AJJRVLCZUNOSGU-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC2C(C=1)=NN(C)N=2)(=O)=O
Computed Properties
- Exact Mass: 230.9869253g/mol
- Monoisotopic Mass: 230.9869253g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 73.2Ų
Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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